Cas no 1824446-93-6 ([3-(dimethylamino)cyclobutyl]methanol)

• Product Name: [3-(dimethylamino)cyclobutyl]methanol
• CAS No: 1824446-93-6
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 5103724
• Update Time: 2026-03-03

[3-(dimethylamino)cyclobutyl]methanol Chemical and Physical Properties

Names and Identifiers

• [3-(dimethylamino)cyclobutyl]methanol
• Cyclobutanemethanol, 3-(dimethylamino)-

• Inchi： 1S/C7H15NO/c1-8(2)7-3-6(4-7)5-9/h6-7,9H,3-5H2,1-2H3
• InChI Key： AUUKYXJUVPYSCS-UHFFFAOYSA-N
• SMILES： C1(CO)CC(N(C)C)C1

Additional information on [3-(dimethylamino)cyclobutyl]methanol

Introduction to [3-(dimethylamino)cyclobutyl]methanol (CAS No. 1824446-93-6)

[3-(dimethylamino)cyclobutyl]methanol is a significant compound in the field of pharmaceutical chemistry, renowned for its unique structural and functional properties. This compound, identified by the CAS number 1824446-93-6, has garnered considerable attention due to its potential applications in drug development and biochemical research. The molecular structure of [3-(dimethylamino)cyclobutyl]methanol consists of a cyclobutyl ring substituted with a dimethylamino group and a hydroxymethyl moiety, which contributes to its versatile reactivity and utility.

The compound's primary significance lies in its role as a building block in the synthesis of more complex pharmaceutical agents. Its structural framework, featuring a cycloalkyl group and an amine functionality, makes it a valuable intermediate in organic synthesis. Researchers have leveraged these characteristics to develop novel molecules with therapeutic potential. For instance, the dimethylamino group can participate in hydrogen bonding and salt formation, enhancing the solubility and bioavailability of drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of [3-(dimethylamino)cyclobutyl]methanol in the design of small-molecule drugs. Its incorporation into pharmacophores has been shown to improve binding affinity and selectivity towards target enzymes and receptors. This has opened up new avenues for the development of treatments for various diseases, including neurological disorders and inflammatory conditions. The compound's ability to modulate biological pathways makes it an attractive candidate for further investigation.

In addition to its pharmaceutical applications, [3-(dimethylamino)cyclobutyl]methanol has found utility in biochemical research. Its structural features allow it to serve as a probe for studying enzyme mechanisms and protein interactions. For example, researchers have used this compound to investigate the binding properties of cytochrome P450 enzymes, which are crucial in drug metabolism. The insights gained from these studies contribute to a better understanding of metabolic pathways and can aid in the optimization of drug candidates.

The synthesis of [3-(dimethylamino)cyclobutyl]methanol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as catalytic hydrogenation and nucleophilic substitution play key roles in constructing the desired molecular framework. The development of efficient synthetic routes is essential for large-scale production and industrial applications.

From a regulatory perspective, [3-(dimethylamino)cyclobutyl]methanol is subject to standard guidelines for chemical substances used in research and pharmaceutical development. Compliance with safety protocols ensures that handling and storage are conducted under appropriate conditions. The compound's stability under various environmental conditions is also a critical factor that influences its practicality in industrial settings.

The future prospects of [3-(dimethylamino)cyclobutyl]methanol are promising, with ongoing research exploring its potential in emerging fields such as targeted drug delivery systems and personalized medicine. Innovations in chemical biology continue to uncover new ways to utilize this compound, reinforcing its importance as a versatile intermediate in drug discovery. As scientific understanding evolves, so too will the applications of [3-(dimethylamino)cyclobutyl]methanol across multiple disciplines.